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Compound of Interest

Compound Name: Tadeonal

Cat. No.: B190429 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tadeonal, more commonly known as Polygodial, is a naturally occurring sesquiterpene

dialdehyde.[1][2][3] It is isolated from various plant species, including the leaves of certain

peppers, mountain pepper, and water-pepper, as well as from some marine organisms.[1][2]

Chemically, it is a drimane-type sesquiterpene with the molecular formula C₁₅H₂₂O₂.[1][2]

Polygodial is recognized for its potent biological activities, which include broad-spectrum

antifungal, antimicrobial, and antinociceptive properties.[1][2] Its pungent flavor is attributed to

the activation of the transient receptor potential cation channel TRPA1.[1][2]

These notes provide best practices for the storage and handling of Tadeonal, detailed

experimental protocols for its use in antifungal research, and an overview of its mechanism of

action.

Chemical and Physical Properties
The fundamental properties of Tadeonal (Polygodial) are summarized below.
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Property Value Source

Synonyms Polygodial, Tadeonal [1][3][4]

CAS Number 6754-20-7 [1][3]

Molecular Formula C₁₅H₂₂O₂ [1][4]

Molecular Weight 234.3 g/mol [1][4]

Appearance Crystalline solid [1]

Purity ≥97-98% [1]

λmax 230 nm [1]

Best Practices for Storage and Handling
Proper storage and handling are critical to maintain the integrity and stability of Tadeonal.

Storage
Temperature: Store Tadeonal at -20°C for long-term stability.[1]

Stability: When stored correctly at -20°C, the compound is stable for at least four years.[1]

Container: Keep the compound in its original, tightly sealed vial.

Light: Protect from light by storing it in the original carton or an opaque container.

Inert Atmosphere: For maximum stability, especially once a solution is prepared, consider

storage under an inert atmosphere (e.g., argon or nitrogen).

Handling
Personal Protective Equipment (PPE): Standard laboratory PPE, including safety glasses,

gloves, and a lab coat, should be worn when handling Tadeonal.

Ventilation: Handle in a well-ventilated area or a chemical fume hood.

Incompatibilities: Avoid contact with strong oxidizing agents.[5]
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Hazard Information: According to the available Safety Data Sheet (SDS), Tadeonal is not

classified as a hazardous substance under the Globally Harmonized System (GHS).[5] No

specific hazard pictograms or statements are assigned.[5] However, as with any research

chemical, unnecessary exposure should be avoided.

First Aid:

Skin Contact: The product is generally not irritating to the skin. In case of contact, wash

with soap and water.[5]

Eye Contact: Rinse opened eyes for several minutes under running water.[5]

Inhalation: Supply fresh air; consult a doctor in case of complaints.[5]

Ingestion: If symptoms persist, consult a doctor.[5]

Preparation of Stock Solutions
Tadeonal is soluble in several organic solvents. Prepare stock solutions as needed and store

them appropriately.

Solvent Solubility

DMSO 20 mg/mL

DMF 14 mg/mL

Ethanol 20 mg/mL

Ethanol:PBS (pH 7.2) (1:40) 0.02 mg/mL

Data sourced from Cayman Chemical product information sheet.[1]

Protocol for Preparing a 10 mM Stock Solution in DMSO:

Calculate the required mass of Tadeonal (Molecular Weight: 234.3 g/mol ). For 1 mL of a 10

mM solution, you will need 0.2343 mg.

Weigh the required amount of Tadeonal into a sterile microcentrifuge tube.
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Add the calculated volume of anhydrous DMSO to the tube.

Vortex thoroughly until the solid is completely dissolved.

Aliquot into smaller volumes to avoid repeated freeze-thaw cycles.

Store stock solution aliquots at -20°C.

Mechanism of Action
Tadeonal exerts its biological effects through multiple mechanisms, primarily its potent

antifungal action and activation of sensory ion channels.

Antifungal Mechanism
The antifungal activity of Tadeonal is multifaceted and primarily targets the fungal cell

membrane.

Membrane Disruption: It acts as a nonionic surfactant, disrupting the lipid-protein interface of

integral membrane proteins, which leads to the denaturation of their functional conformation.

[2]

ATPase Inhibition: It inhibits the plasma membrane H+-ATPase, which disrupts proton

pumping and leads to an increase in vacuolar pH (alkalinization).

Ion Homeostasis Disruption: Tadeonal has been shown to increase the influx of calcium

(Ca²⁺) and inhibit glucose-induced Ca²⁺ signaling in yeast.

TORC1 Signaling: Studies in Saccharomyces cerevisiae suggest that the Target of

Rapamycin Complex 1 (TORC1) signaling pathway plays a central role in resistance to

Tadeonal.
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Antifungal mechanism of Tadeonal (Polygodial).

TRPA1 Activation
Tadeonal is a potent activator of the TRPA1 ion channel, a sensor for pungent and irritant

compounds.[1][2]

EC₅₀ Value: It activates TRPA1 with an EC₅₀ of approximately 59 nM to 400 nM.[1]
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Selectivity: It is selective for TRPA1 over other related channels like TRPV1, TRPV2, TRPV3,

TRPV4, and TRPM8.

Effect: Activation of TRPA1 in sensory neurons leads to an influx of cations (like Ca²⁺),

causing the sensation of pungency and potentially leading to antinociception through

desensitization of these neurons.[1][2]

Experimental Protocols
The following is a representative protocol for determining the antifungal susceptibility of a yeast

species, such as Candida albicans, to Tadeonal using the broth microdilution method. This

protocol is based on established standards.

Protocol: Antifungal Susceptibility Testing (Broth
Microdilution)
Objective: To determine the Minimum Inhibitory Concentration (MIC) of Tadeonal against a

fungal isolate. The MIC is the lowest concentration of an antimicrobial agent that prevents the

visible growth of a microorganism.

Materials:

Tadeonal (Polygodial)

Anhydrous DMSO

Fungal isolate (e.g., Candida albicans ATCC 90028)

RPMI-1640 medium with L-glutamine, without sodium bicarbonate

MOPS buffer (3-(N-morpholino)propanesulfonic acid)

Sterile 96-well flat-bottom microtiter plates

Sterile reagent reservoirs

Multichannel pipette
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Spectrophotometer or plate reader (optional, for quantitative reading)

Incubator set to 35°C

Sterile water or saline

Experimental Workflow Diagram:
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Assay Setup

Incubation & Readout

Prepare Tadeonal
Stock Solution (e.g., 10 mM in DMSO)

Perform 2-fold Serial Dilutions
of Tadeonal in 96-well plate

Prepare Fungal Inoculum
(0.5-2.5 x 10³ CFU/mL)

Inoculate wells with
Fungal Suspension

Prepare RPMI-1640
+ MOPS (pH 7.0)

Set up Growth Control (no drug)
and Sterility Control (no inoculum)

Incubate at 35°C
for 24-48 hours

Read MIC: Lowest concentration
with significant growth inhibition (~50%)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b190429?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Antifungal Susceptibility Testing.

Procedure:

Prepare Test Medium: Prepare RPMI-1640 medium buffered to pH 7.0 with MOPS. Filter-

sterilize and store at 4°C.

Prepare Tadeonal Stock: Prepare a 1.28 mg/mL stock solution of Tadeonal in DMSO. This

concentration is 100x the highest final concentration to be tested (128 µg/mL), ensuring the

final DMSO concentration does not exceed 1%.

Prepare Fungal Inoculum: a. Culture the yeast on a Sabouraud Dextrose Agar plate for 24

hours at 35°C. b. Suspend several colonies in 5 mL of sterile saline. c. Adjust the turbidity of

the suspension to match a 0.5 McFarland standard (approximately 1-5 x 10⁶ CFU/mL). d.

Perform a 1:1000 dilution of this suspension into the test medium to achieve a final inoculum

density of 1-5 x 10³ CFU/mL.

Set up the Microdilution Plate: a. Add 100 µL of the test medium to wells 2 through 12 in

each row to be used. b. Prepare an intermediate dilution of the Tadeonal stock. For

example, add 4 µL of the 1.28 mg/mL stock to 196 µL of test medium. This gives a 256

µg/mL solution. c. Add 200 µL of this 256 µg/mL Tadeonal solution to well 1. d. Perform a 2-

fold serial dilution by transferring 100 µL from well 1 to well 2, mixing thoroughly, then

transferring 100 µL from well 2 to well 3, and so on, up to well 10. Discard 100 µL from well

10. e. This leaves well 11 as the growth control (no drug) and well 12 as the sterility control

(no drug, no inoculum).

Inoculate the Plate: a. Add 100 µL of the prepared fungal inoculum (from step 3d) to wells 1

through 11. b. Add 100 µL of sterile test medium to well 12. c. The final volume in each well

will be 200 µL. The final concentrations of Tadeonal will range from 128 µg/mL to 0.25

µg/mL.

Incubation: a. Cover the plate and incubate at 35°C for 24 to 48 hours.

Determine the MIC: a. The MIC is the lowest concentration of Tadeonal at which there is a

prominent decrease in turbidity (approximately 50% inhibition) compared to the growth

control well (well 11). b. The sterility control (well 12) should show no growth. c. The growth

control (well 11) should show distinct turbidity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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